Cas no 898783-95-4 ([4-[(4-methylpiperazin-1-yl)methyl]phenyl]-[4-(trifluoromethyl)phenyl]methanone)

4-[(4-methylpiperazin-1-yl)methyl]phenyl]-[4-(trifluoromethyl)phenyl]methanone is a synthetic organic compound featuring a benzophenone core substituted with a 4-methylpiperazine moiety and a trifluoromethyl group. The presence of the trifluoromethyl group enhances its lipophilicity and metabolic stability, making it potentially useful in medicinal chemistry applications. The 4-methylpiperazine substitution contributes to improved solubility and bioavailability, which is advantageous for drug development. This compound may serve as a key intermediate in the synthesis of biologically active molecules, particularly in the design of kinase inhibitors or CNS-targeting agents. Its structural features allow for further derivatization, offering flexibility in pharmacological optimization. The compound exhibits potential for use in preclinical research due to its balanced physicochemical properties.

[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-[4-(trifluoromethyl)phenyl]methanone structure

898783-95-4 structure

Product Name:[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-[4-(trifluoromethyl)phenyl]methanone

CAS No:898783-95-4

MF:C₂₀H₂₁F₃N₂O

MW:362.388755559921

MDL:MFCD03841813

CID:1947027

PubChem ID:24724588

Update Time:2025-07-02

[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-[4-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

- 4-(4-METHYLPIPERAZINOMETHYL)-4'-TRIFLUOROMETHYLBENZOPHENONE
- [4-[(4-methylpiperazin-1-yl)methyl]phenyl]-[4-(trifluoromethyl)phenyl]methanone
- LogP
- {4-[(4-Methylpiperazin-1-yl)methyl]phenyl}[4-(trifluoromethyl)phenyl]methanone
- MFCD03841813
- AKOS016020009
- 898783-95-4
- DTXSID80642987
- MDL： MFCD03841813
- Inchi： 1S/C20H21F3N2O/c1-24-10-12-25(13-11-24)14-15-2-4-16(5-3-15)19(26)17-6-8-18(9-7-17)20(21,22)23/h2-9H,10-14H2,1H3
- InChI Key： VOQJSIBEKQISJJ-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1)CN1CCN(C)CC1)=O)(F)F

Computed Properties

Exact Mass: 362.16059778Da
Monoisotopic Mass: 362.16059778Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 5
Complexity: 458
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 23.6Å²

[4-[(4-methylpiperazin-1-yl)methyl]phenyl]-[4-(trifluoromethyl)phenyl]methanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	204575-1g	4-(4-methylpiperazinomethyl)-4'-trifluoromethylbenzophenone	898783-95-4	97%	1g	￡540.00	2022-03-01
Fluorochem	204575-2g	4-(4-methylpiperazinomethyl)-4'-trifluoromethylbenzophenone	898783-95-4	97%	2g	￡1013.00	2022-03-01
Fluorochem	204575-5g	4-(4-methylpiperazinomethyl)-4'-trifluoromethylbenzophenone	898783-95-4	97%	5g	￡2025.00	2022-03-01
abcr	AB364601-1 g	4-(4-Methylpiperazinomethyl)-4'-trifluoromethylbenzophenone, 97%; .	898783-95-4	97%	1g	€932.90	2023-04-26
abcr	AB364601-1g	4-(4-Methylpiperazinomethyl)-4'-trifluoromethylbenzophenone, 97%; .	898783-95-4	97%	1g	€932.10	2025-04-15
abcr	AB364601-2g	4-(4-Methylpiperazinomethyl)-4'-trifluoromethylbenzophenone, 97%; .	898783-95-4	97%	2g	€1674.30	2025-04-15
abcr	AB364601-2 g	4-(4-Methylpiperazinomethyl)-4'-trifluoromethylbenzophenone, 97%; .	898783-95-4	97%	2g	€1677.00	2023-04-26
A2B Chem LLC	AH88343-1g	4-(4-METHYLPIPERAZINOMETHYL)-4'-TRIFLUOROMETHYLBENZOPHENONE	898783-95-4	97%	1g	$644.00	2024-04-19
A2B Chem LLC	AH88343-2g	4-(4-METHYLPIPERAZINOMETHYL)-4'-TRIFLUOROMETHYLBENZOPHENONE	898783-95-4	97%	2g	$1169.00	2024-04-19
A2B Chem LLC	AH88343-5g	4-(4-METHYLPIPERAZINOMETHYL)-4'-TRIFLUOROMETHYLBENZOPHENONE	898783-95-4	97%	5g	$2291.00	2024-04-19